3-(4-Ethylphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(4-ethylphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C15H14O3/c1-2-10-3-5-11(6-4-10)12-7-13(15(17)18)9-14(16)8-12/h3-9,16H,2H2,1H3,(H,17,18)
• InChI Key: ZVJQFCSEVUCJSS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID30688976
• Molecular Weight: 242.27 g/mol
• CAS RN: 1262010-98-9

Description

3-(4-Ethylphenyl)-5-hydroxybenzoic acid (also known as 3-(4-ethylphenyl)-5-hydroxybenzoic acid, or 3-EHPBA) is a naturally occurring organic compound with a molecular formula of C13H14O3. It is a derivative of benzoic acid and is found in a variety of plant species, including the bark of the European larch (Larix decidua). 3-EHPBA has a wide range of applications, ranging from industrial to medicinal. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. In addition, it has been shown to have potent anti-inflammatory and antioxidant properties.

Mechanism of Action

The mechanism of action of 3-EHPBA is not yet fully understood. However, it is believed to act as an antioxidant by scavenging free radicals, which can damage cells and lead to disease. In addition, it is thought to inhibit the production of pro-inflammatory cytokines and reduce the expression of certain genes associated with inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-EHPBA have been studied in a variety of cell types and animal models. In vitro studies have shown that it can inhibit the growth of certain bacteria and fungi, as well as reduce the expression of certain genes associated with inflammation. In vivo studies have shown that it can reduce inflammation and oxidative stress in a variety of animal models, including rodents and rabbits. In addition, it has been shown to reduce the risk of cardiovascular disease in humans.

Advantages and Limitations for Lab Experiments

The advantages of using 3-EHPBA for lab experiments include its ease of synthesis and availability. It is relatively inexpensive and can be easily obtained from a variety of sources. In addition, it is a relatively safe compound, with no known toxicity or adverse effects. The main limitation of using 3-EHPBA for lab experiments is that its mechanism of action is not yet fully understood.

Future Directions

There are a number of potential future directions for research on 3-EHPBA. These include further studies on its anti-inflammatory and antioxidant properties, as well as its potential use in the treatment of various diseases. In addition, further studies on its mechanism of action and its potential toxicity and side effects are needed. Finally, further studies on its potential use in the synthesis of other compounds, such as agrochemicals and dyes, are needed.

Synthesis Methods

The synthesis of 3-EHPBA can be achieved through a variety of methods. The most common method is the reaction of 4-ethylphenol with benzoic acid in the presence of a catalyst, such as p-toluenesulfonic acid or anhydrous zinc chloride. This reaction produces a mixture of 3-EHPBA and 4-ethylphenyl benzoate. The mixture can then be separated by column chromatography. Other methods of synthesis include the reaction of 4-ethylphenol with acetic anhydride, the reaction of 4-ethylphenol with ethyl bromoacetate, and the reaction of 4-ethylphenol with sodium hydroxide.

Scientific Research Applications

3-EHPBA has been extensively studied for its biological properties. It has been shown to have anti-inflammatory and antioxidant properties, as well as potential anti-tumor activity. In addition, it has been studied for its potential use in treating a variety of conditions, including inflammatory bowel disease, diabetes, and cardiovascular disease. It has also been studied for its ability to inhibit the growth of certain bacteria, fungi, and viruses.